Cas no 55214-93-2 (2,8-Dimethylthianthrene)

2,8-Dimethylthianthrene structure
2,8-Dimethylthianthrene structure
Product Name:2,8-Dimethylthianthrene
CAS No:55214-93-2
MF:C14H12S2
MW:244.375081062317
CID:2831610
PubChem ID:67272
Update Time:2025-04-21

2,8-Dimethylthianthrene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL163686
    • 55214-93-2
    • DTXCID70227101
    • NS00001641
    • DTXSID20275697
    • Q15409393
    • 2,8-Dimethylthianthrene
    • Inchi: 1S/C14H12S2/c1-9-3-5-11-13(7-9)16-14-8-10(2)4-6-12(14)15-11/h3-8H,1-2H3
    • InChI Key: XTLNLAUJNYMFIN-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C)C=CC=2SC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 244.03804273Da
  • Monoisotopic Mass: 244.03804273Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 50.6Ų

2,8-Dimethylthianthrene Production Method

Production Method 1

Reaction Conditions
1.1 3 d, 380 °C
1.2 Solvents: Diethyl ether ;  overnight, rt
1.3 Solvents: Water
Reference
Part I: Smiles rearrangement in the formation of dimethylthianthrenes. Part II: Approaches to the synthesis of selagine
Zimmerman, Mary Prislopski, 1977, , ,

2,8-Dimethylthianthrene Raw materials

2,8-Dimethylthianthrene Preparation Products

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